2-Hydroxy-benzimidic acid methyl ester hydrochloride

• CAS No.: 61636-46-2
• Molecular Formula: C8H10ClNO2
• Molecular Weight: 187.62 g/mol
• IUPAC Name: methyl 2-hydroxybenzenecarboximidate;hydrochloride
• InChI: InChI=1S/C8H9NO2.ClH/c1-11-8(9)6-4-2-3-5-7(6)10;/h2-5,9-10H,1H3;1H
• InChI Key: SQOCVOSAAQLWSB-UHFFFAOYSA-N
• Canonical SMILES: COC(=N)C1=CC=CC=C1O.Cl

Description

2-Hydroxy-benzimidic acid methyl ester hydrochloride is a useful research compound. Its molecular formula is C8H10ClNO2 and its molecular weight is 187.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetyl chloride (6.0 g, 76.4 mmol) was added drop-wise to methanol (10 mL) over 30 min. The temperature was kept at 20° C. by cooling the mixture in a water bath. After the addition of acetyl chloride, the solution was stirred for 2 h at room temperature. o-Hydroxybenzonitrile (4.0 g, 33.61 mmol) was added followed by toluene (20 mL). The mixture was stirred at room temperature under an argon atmosphere for 4 days. The precipitate was filtered and washed with toluene. After drying under high vacuum, 2-hydroxy-benzimidic acid methyl ester hydrochloride (2.2 g, 35%) was isolated as a white solid.